3-(5-bromo-2-methoxyphenyl)-5-methyl-9-(3-methylbenzyl)-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione

• IUPAC Name: 8-(5-bromo-2-methoxyphenyl)-1-methyl-5-[(3-methylphenyl)methyl]purino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C22H19BrN6O3/c1-12-5-4-6-13(9-12)11-28-17-19(30)24-22(31)27(2)20(17)29-18(25-26-21(28)29)15-10-14(23)7-8-16(15)32-3/h4-10H,11H2,1-3H3,(H,24,30,31)
• InChI Key: SWKMNDKHEOVBFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=C(N(C(=O)NC3=O)C)N4C2=NN=C4C5=C(C=CC(=C5)Br)OC
• Molecular Formula: C22H19BrN6O3
• Molecular Weight: 495.3 g/mol
• CAS No.: 921582-10-7

Description

This compound is a synthetic heterocyclic molecule featuring a triazolo-purine-dione core. Its structure includes:

• Triazolo[4,3-e]purine-dione backbone: A fused bicyclic system combining a triazole and purine ring, with ketone groups at positions 6 and 6.
• Substituents: 5-Bromo-2-methoxyphenyl group at position 3: Introduces electron-withdrawing (Br) and electron-donating (OCH₃) effects. Methyl group at position 5: Contributes to steric hindrance and metabolic stability.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives, have been identified as novel cdk2 inhibitors. CDK2 (Cyclin-Dependent Kinase 2) is a protein kinase that plays a crucial role in the regulation of the cell cycle.

Mode of Action

Based on the structural similarity to known cdk2 inhibitors, it can be hypothesized that it may interact with cdk2 to inhibit its activity. This inhibition could lead to alterations in the cell cycle, potentially leading to cell cycle arrest and apoptosis.

Biochemical Pathways

Inhibition of cdk2 can affect the cell cycle, particularly the transition from the g1 phase to the s phase. This can lead to cell cycle arrest and apoptosis, affecting the growth and proliferation of cells.

Result of Action

Based on the potential inhibition of cdk2, it can be hypothesized that the compound may lead to cell cycle arrest and apoptosis. This could result in the inhibition of cell growth and proliferation.

Biological Activity

The compound 3-(5-bromo-2-methoxyphenyl)-5-methyl-9-(3-methylbenzyl)-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione , with the CAS number 921539-56-2 , belongs to the class of triazolopurines. It has garnered attention for its potential biological activities, particularly as an enzyme inhibitor. This article reviews the biological activity of this compound based on available research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{19}BrN_6O_3$ with a molecular weight of 495.3 g/mol . The structure features a triazolo-purine core, which is known for its biological significance.

Property	Value
Molecular Formula	C22H19BrN6O3
Molecular Weight	495.3 g/mol
CAS Number	921539-56-2

Research indicates that this compound may act as an inhibitor of tyrosine-protein kinase BTK (Bruton’s tyrosine kinase), which is crucial in B-cell signaling pathways. The inhibition of BTK has implications for treating various B-cell malignancies.

Inhibitory Activity

A study published in 2014 demonstrated that the compound exhibited moderate inhibitory activity against BTK, suggesting its potential as a lead compound for developing BTK inhibitors. The findings highlighted that specific modifications to the compound could enhance its inhibitory potency against BTK .

Cytotoxicity and Antiproliferative Effects

The biological evaluation of related triazolopurines has revealed significant cytotoxic effects in various cancer cell lines. For example, derivatives have been reported to exhibit low nanomolar antiproliferative activity against HeLa cells . Although direct data on this specific compound's cytotoxicity is lacking, its structural similarity suggests potential antiproliferative properties.

Case Studies and Research Findings

• BTK Inhibition Study : The compound's moderate inhibitory effect on BTK was quantified, providing a basis for further development as a potential therapeutic agent against B-cell malignancies .
• Structural Modifications : Research into structural analogs has indicated that specific substituents can significantly enhance biological activity. For example, compounds with electronegative substituents on phenyl rings demonstrated increased anti-tuberculosis activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure Analogues

Compound 5 from : 1,7,9-Trimethyl-1H-Purine-6,8(7H,9H)-Dione

• Structural differences : Lacks the triazole ring and aryl substituents.
• Key properties : Simpler purine-dione scaffold with methyl groups at positions 1, 7, and 7. Isolated from marine coral (Suberogogorgia reticulata), it highlights natural vs. synthetic origins .
• Implications : The triazolo-purine core in the target compound likely enhances rigidity and binding specificity compared to this simpler analogue.

Compound 5b from : Triazolopyrimidine Derivative

• Structural differences : Cyclopenta-pyrido-triazolopyrimidine core vs. triazolo-purine-dione.
• Key properties : Features methoxyphenyl and methyl substituents. Synthesized via alkylation and cyclization, suggesting shared synthetic challenges with the target compound .
• Implications : The pyrimidine core may reduce metabolic stability compared to the purine-based target.

Substituent-Modified Analogues

3-(4-Chlorophenyl)-5-Methyl-9-(4-Methylbenzyl)-... ()

• Structural differences :
  • Halogen : Chlorine (Cl) at the para position vs. bromine (Br) at the meta position on the phenyl ring.
  • Benzyl group : 4-Methylbenzyl vs. 3-Methylbenzyl.
• Key implications :
  • Bromine’s higher atomic radius and electronegativity may enhance steric effects and π-π stacking compared to chlorine .
  • The 3-methylbenzyl group in the target compound could improve solubility due to reduced symmetry.

Chirality Considerations ()

Enantiomers of similar triazolo-purines have demonstrated stereospecific biological activities (e.g., receptor binding affinity, toxicity). For example, fluoxetine’s S-enantiomer is 9.4× more toxic than the R-form in aquatic models . This underscores the need for enantiomeric resolution in pharmacological studies of the target compound.

Data Table: Key Comparisons

Parameter	Target Compound	4-Chlorophenyl Analogue ()	Compound 5 ()
Molecular Weight	~550 g/mol (estimated)	~530 g/mol (estimated)	236.23 g/mol
Core Structure	Triazolo-purine-dione	Triazolo-purine-dione	Purine-dione
Key Substituents	5-Bromo-2-methoxyphenyl, 3-methylbenzyl	4-Chlorophenyl, 4-methylbenzyl	Methyl groups at 1,7,9
Synthetic Complexity	High (multi-step heterocyclic synthesis)	Moderate (similar core, fewer steps)	Low (natural isolation)
Potential Bioactivity	Kinase inhibition (inferred)	Not reported	Not reported

Research Findings and Implications

• Synthetic Pathways : The target compound’s synthesis likely involves cyclocondensation and halogenation steps, akin to methods in and .
• Environmental Stability: Halogenated aryl groups (e.g., Br, Cl) may resist photodegradation, as noted in ’s discussion of pharmaceutical persistence .
• Chirality Gaps : As emphasized in , enantiomeric profiling is critical for assessing efficacy and toxicity, which remains unexplored for this compound .